Cas no 2229073-80-5 (2-4-methyl-3-(trifluoromethyl)phenylethane-1-sulfonyl chloride)

• Product Name: 2-4-methyl-3-(trifluoromethyl)phenylethane-1-sulfonyl chloride
• CAS No: 2229073-80-5
• MF: C₁₀H₁₀ClF₃O₂S
• MW: 286.698411464691
• CID: 5899542
• PubChem ID: 165654294
• Update Time: 2025-05-28

2-4-methyl-3-(trifluoromethyl)phenylethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-4-methyl-3-(trifluoromethyl)phenylethane-1-sulfonyl chloride
• EN300-1988608
• 2229073-80-5
• 2-[4-methyl-3-(trifluoromethyl)phenyl]ethane-1-sulfonyl chloride

• Inchi： 1S/C10H10ClF3O2S/c1-7-2-3-8(4-5-17(11,15)16)6-9(7)10(12,13)14/h2-3,6H,4-5H2,1H3
• InChI Key： WEUXAVXJTBPLKS-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=CC(C)=C(C(F)(F)F)C=1)(=O)=O

Computed Properties

• Exact Mass: 286.0042129g/mol
• Monoisotopic Mass: 286.0042129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-4-methyl-3-(trifluoromethyl)phenylethane-1-sulfonyl chloride

Comprehensive Overview of 2-4-methyl-3-(trifluoromethyl)phenylethane-1-sulfonyl chloride (CAS No. 2229073-80-5)

In the realm of specialty chemicals, 2-4-methyl-3-(trifluoromethyl)phenylethane-1-sulfonyl chloride (CAS No. 2229073-80-5) has emerged as a compound of significant interest due to its unique structural properties and versatile applications. This sulfonyl chloride derivative, characterized by its trifluoromethyl and methyl substituents, is widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its molecular formula and precise chemical attributes make it a valuable building block for researchers aiming to develop novel compounds with enhanced stability and reactivity.

The growing demand for fluorinated compounds in modern chemistry has positioned 2-4-methyl-3-(trifluoromethyl)phenylethane-1-sulfonyl chloride as a critical reagent. Fluorine incorporation, particularly in the form of a trifluoromethyl group, is known to improve metabolic stability, bioavailability, and binding affinity in drug design. This aligns with current trends in the pharmaceutical industry, where researchers frequently search for "fluorinated sulfonyl chlorides" or "CAS 2229073-80-5 applications" to identify high-performance intermediates for next-generation therapeutics.

From a synthetic perspective, the compound’s sulfonyl chloride moiety offers exceptional reactivity, enabling efficient transformations into sulfonamides, sulfonate esters, and other derivatives. This property is particularly relevant in the context of "click chemistry" and "cross-coupling reactions," which are among the most searched topics in organic chemistry forums. Laboratories leveraging 2-4-methyl-3-(trifluoromethyl)phenylethane-1-sulfonyl chloride often highlight its compatibility with palladium-catalyzed processes and its role in constructing complex molecular architectures.

Environmental and regulatory considerations also play a pivotal role in the compound’s adoption. With increasing scrutiny on sustainable chemistry, queries like "green synthesis of sulfonyl chlorides" or "eco-friendly fluorinated intermediates" reflect industry priorities. Manufacturers of CAS 2229073-80-5 are investing in cleaner production methods, such as solvent-free reactions or catalytic systems, to minimize waste and energy consumption. These efforts resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In material science, the trifluoromethylphenylethane backbone of this compound contributes to the development of high-performance polymers and coatings. Its ability to impart hydrophobicity and chemical resistance aligns with searches for "advanced polymeric materials" and "fluorine-based coatings." Researchers exploring 2-4-methyl-3-(trifluoromethyl)phenylethane-1-sulfonyl chloride for these applications often emphasize its role in enhancing thermal stability and UV resistance, which are critical for aerospace and electronics industries.

Quality control and analytical characterization are equally important for CAS 2229073-80-5. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. Frequent searches for "analytical methods for sulfonyl chlorides" underscore the need for reliable protocols to ensure batch-to-batch consistency. Suppliers adhering to ISO or GMP standards are preferred by buyers, as evidenced by the rising popularity of keywords like "high-purity fluorinated reagents."

Looking ahead, the compound’s potential in emerging fields like "bioconjugation" and "proteolysis-targeting chimeras (PROTACs)" is gaining traction. These areas, frequently discussed in scientific literature and AI-driven research platforms, highlight the adaptability of 2-4-methyl-3-(trifluoromethyl)phenylethane-1-sulfonyl chloride in cutting-edge biomedical applications. Its compatibility with bifunctional linker designs makes it a candidate for targeted drug delivery systems, a topic increasingly searched by oncologists and medicinal chemists.

In summary, 2-4-methyl-3-(trifluoromethyl)phenylethane-1-sulfonyl chloride (CAS No. 2229073-80-5) represents a convergence of innovation, sustainability, and multidisciplinary utility. Its relevance to trending topics such as "fluorine chemistry," "green synthesis," and "advanced drug discovery" ensures its continued prominence in both academic and industrial settings. As research evolves, this compound is poised to address some of the most pressing challenges in modern science.